1,3-Diisopropenylbenzene
Overview
Description
1,3-Diisopropenylbenzene is an aromatic hydrocarbon with the formula C6H4[C(CH3)=CH2]2 . It is a colorless liquid and is one of three isomeric diisopropylbenzenes .
Synthesis Analysis
This compound is prepared by thermal isomerization of 1,4-diisopropylbenzene over a solid acid catalyst . In addition, it has been synthesized via inverse vulcanization from S8 . Another method involves free-radical-initiated oxidative polymerization .Molecular Structure Analysis
The molecular weight of 1,3-Diisopropenylbenzene is 158.24 . Its chemical formula is C12H14 . The exact mass is 158.11 .Chemical Reactions Analysis
1,3-Diisopropenylbenzene is the principal industrial precursor to resorcinol via the Hock rearrangement . It also forms hydroperoxides, which are of interest as radical initiators for polymerization .Physical And Chemical Properties Analysis
This compound has a boiling point of 231 °C and a density of 0.925 g/mL at 25 °C . It is stored at a temperature of 2-8°C .Scientific Research Applications
Infrared Optics
1,3-Diisopropenylbenzene: is utilized in the synthesis of sulfur copolymers for infrared (IR) optics. These polymers are notable for their long-wave infrared transparency , which is crucial for applications such as thermal imaging in security and firefighting . The symmetric structure of the compound contributes to a simple IR absorption profile, making it an ideal component in the development of IR transmissive materials.
Nanotechnology
The compound plays a role in the in-situ synthesis of nanocrystals within polymer matrices. This process is faster than traditional ex-situ methods and is used to create networks of nanocrystals within polymers, which have potential applications in electronics and materials science .
Polymer Science
1,3-Diisopropenylbenzene: is involved in the creation of high refractive index polymers . These polymers are developed through inverse vulcanization and have applications in optics and photonics, where materials with high refractive indices are required .
Sulfur Nanocomposites
The compound is used in the preparation of polystyrene-sulfur nanocomposites . These materials combine the properties of both components, resulting in a high refractive index and potential use in advanced optical components and coatings .
Advanced Materials
In the field of advanced materials, 1,3-Diisopropenylbenzene contributes to the development of mid-wavelength infrared polarizers . These polarizers can be used in various IR photonics applications, offering a low-cost and durable alternative to traditional optical components .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
1,3-Diisopropenylbenzene is an organic compound that primarily targets the crosslinking process in the vulcanization of polyethylene . It acts as a co-agent in this process, interacting with free radicals generated during the peroxide-induced thermal vulcanization .
Mode of Action
The compound’s mode of action involves the scavenging of initiating and macroalkyl radicals by double bond addition . This mechanism, when involving macroalkyl radicals, leads to the attachment of saturated and unsaturated pendants on the low-density polyethylene (LDPE) chains . The unsaturated pendants are thought to be responsible for the crosslinking promotion effect by the 1,3-diisopropenylbenzene coagent .
Biochemical Pathways
The biochemical pathways affected by 1,3-Diisopropenylbenzene are primarily related to the crosslinking process in polyethylene vulcanization . The compound influences the nature and kinetics of the free radicals intermediates in the peroxide-induced thermal vulcanization of LDPE .
Result of Action
The primary result of 1,3-Diisopropenylbenzene’s action is the promotion of crosslinking in the vulcanization of polyethylene . This results in changes to the structure of the crosslinks during the course of the reaction .
Action Environment
1,3-Diisopropenylbenzene is a colorless liquid that can significantly evaporate at room temperature . It should be stored in a cool, well-ventilated place away from fire sources . In the event of accidental leakage, appropriate measures should be taken to clean up and dispose of it to avoid environmental pollution .
properties
IUPAC Name |
1,3-bis(prop-1-en-2-yl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14/c1-9(2)11-6-5-7-12(8-11)10(3)4/h5-8H,1,3H2,2,4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IBVPVTPPYGGAEL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)C1=CC(=CC=C1)C(=C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
30352-78-4 |
Source
|
| Record name | Benzene, 1,3-bis(1-methylethenyl)-, homopolymer | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=30352-78-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID7027546 |
Source
|
| Record name | m-Bis(1-methylvinyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7027546 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Liquid; [EPA ChAMP: Initial Risk-Based Prioritization] Clear light yellow liquid; [Sigma-Aldrich MSDS] |
Source
|
| Record name | Benzene, 1,3-bis(1-methylethenyl)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 1,3-Diisopropenylbenzene | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/19253 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Vapor Pressure |
0.16 [mmHg] |
Source
|
| Record name | 1,3-Diisopropenylbenzene | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/19253 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
1,3-Diisopropenylbenzene | |
CAS RN |
3748-13-8 |
Source
|
| Record name | 1,3-Diisopropenylbenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3748-13-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,3-Diisopropenylbenzene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003748138 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzene, 1,3-bis(1-methylethenyl)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | m-Bis(1-methylvinyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7027546 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | m-bis(1-methylvinyl)benzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.021.043 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1,3-DIISOPROPENYLBENZENE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/536PC64795 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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